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Compound of Interest

Compound Name: Silver bromate

Cat. No.: B1600194

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of silver bromate (AgBrOs). The information presented herein is intended to support research
and development activities where this compound may be utilized, offering a detailed look at its
energetic and solubility characteristics. All quantitative data is summarized in structured tables
for ease of reference, and detailed experimental methodologies are provided for key
thermodynamic parameters.

Core Thermodynamic Properties of Silver Bromate

Silver bromate is a white, crystalline solid that is sparingly soluble in water. Its thermodynamic
properties are crucial for understanding its stability, reactivity, and behavior in various chemical
systems. The following sections detail the key thermodynamic parameters for this compound.

Quantitative Thermodynamic Data

The experimentally determined and calculated thermodynamic values for silver bromate at
standard conditions (298.15 K and 1 bar) are summarized in the tables below.

Table 1: Standard Molar Thermodynamic Properties of Silver Bromate (AgBrOs)
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Thermodynamic

Symbol Value Units
Property
Molar Mass M 235.77 g/mol
Standard Molar

) AfHO -26.4 kJ/mol

Enthalpy of Formation
Standard Molar

S° 154 J/(mol-K)
Entropy
Standard Gibbs Free
Energy of Formation AfGO 36.9 kJ/mol
(calculated)
Melting Point Tm 582 K (309 °C)
Density p 5.206 g/cm3

Table 2: Solubility and Dissolution Properties of Silver Bromate in Water at 298.15 K

Property Symbol Value Units
Solubility Product
Ksp 5.38 x 10> mol?/L2
Constant
Molar Solubility S 7.33x1073 mol/L
Standard Enthalpy of
) AsolH° 49.29 kJ/mol
Solution
Standard Gibbs Free
) AsolG° 24.3 kJ/mol
Energy of Solution
Standard Entropy of
AsolS° 83.8 J/(mol-K)

Solution

Experimental Protocols

Detailed methodologies for determining the key thermodynamic properties of silver bromate

are outlined below. These represent generalized experimental procedures applicable to
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sparingly soluble inorganic salts.

Determination of the Solubility Product Constant (Ksp)

The solubility product constant of silver bromate can be determined through the measurement
of the molar concentration of its constituent ions in a saturated solution.

Methodology:

o Preparation of a Saturated Solution: A supersaturated solution of silver bromate is prepared
by adding an excess of solid AgBrOs to deionized water in a conical flask. The flask is then
sealed and agitated in a constant temperature bath (298.15 K) for an extended period (e.qg.,
24-48 hours) to ensure equilibrium is reached.

o Sample Filtration: Once equilibrium is established, the solution is allowed to settle. A sample
of the supernatant is carefully withdrawn using a syringe fitted with a fine filter (e.g., 0.22 um)
to prevent the transfer of any undissolved solid.

o Determination of lon Concentration: The concentration of silver ions (Ag™) in the filtrate can
be determined using various analytical techniques, such as:

o Atomic Absorption Spectroscopy (AAS): A highly sensitive method for quantifying metal ion
concentrations. A calibration curve is first generated using standard solutions of a soluble
silver salt (e.g., AQNOs). The absorbance of the filtered sample is then measured, and the
concentration of Ag* is determined from the calibration curve.

o Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): Another highly
sensitive method for elemental analysis that can be used to determine the silver ion
concentration.

o Titration: The concentration of bromate ions (BrOs~) can be determined by iodometric
titration. An excess of potassium iodide is added to an acidified sample of the filtrate. The
bromate ions oxidize the iodide ions to iodine, which is then titrated with a standardized
solution of sodium thiosulfate using a starch indicator.

o Calculation of Ksp: The molar solubility (s) of silver bromate is equal to the concentration of
Ag* and BrOs~ ions at equilibrium. The Ksp is then calculated using the following equation:
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Ksp = [Ag*][BrOs~] = s2

Preparation

Add excess AgBrOs to deionized water

Equilibrate at constant temperature (298.15 K) with agitation

Filter the saturated solution

Analysis

Determine [Ag*] or [BrOs7] in the filtrate

Calculation

@ICP-OES, @ Calculate molar solubility (s)

Calculate Ksp = s2

Click to download full resolution via product page

Experimental workflow for Ksp determination.

Determination of the Enthalpy of Solution (AsolH?) by
Solution Calorimetry

The enthalpy of solution is the heat absorbed or released when a substance dissolves in a

solvent. For silver bromate, this is an endothermic process.
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Methodology:

o Calorimeter Setup: A constant-pressure calorimeter (e.g., a coffee-cup calorimeter) is
assembled. A known volume of deionized water is added to the calorimeter, and the system
is allowed to reach thermal equilibrium. The initial temperature (T1) is recorded.

o Sample Preparation: A precisely weighed sample of dry silver bromate powder is prepared.

» Dissolution: The weighed silver bromate is added to the water in the calorimeter. The
mixture is gently stirred to facilitate dissolution, and the temperature is monitored
continuously.

o Temperature Measurement: The temperature of the solution will decrease as the
endothermic dissolution proceeds. The lowest temperature reached (T2) is recorded.

 Calculation of Enthalpy of Solution:

o The heat absorbed by the solution (g_sol) is calculated using the equation: g_sol = m_sol
* ¢_sol * AT where m_sol is the total mass of the solution (mass of water + mass of
AgBrOs), c_sol is the specific heat capacity of the solution (approximated as the specific
heat capacity of water, 4.184 J/(g-K)), and AT is the change in temperature (Tz - T1).

o The heat change for the reaction (g_rxn) is equal in magnitude but opposite in sign to the
heat change of the solution: g_rxn = -q_sol

o The molar enthalpy of solution (AsolH?) is then calculated by dividing the heat of reaction
by the number of moles of silver bromate dissolved.
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Experimental workflow for enthalpy of solution determination.
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Disclaimer

The thermodynamic data and experimental protocols presented in this guide are based on
available scientific literature. It is recommended that researchers verify these values and adapt
the methodologies to their specific laboratory conditions and safety protocols.

¢ To cite this document: BenchChem. [In-Depth Technical Guide to the Thermodynamic
Properties of Silver Bromate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600194#thermodynamic-properties-of-silver-
bromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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